Cas no 886505-59-5 (Azepan-1-yl(oxo)acetic Acid)

• Product Name: Azepan-1-yl(oxo)acetic Acid
• CAS No: 886505-59-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD06740189
• CID: 712892
• PubChem ID: 7183002
• Update Time: 2025-09-23

Azepan-1-yl(oxo)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-1-yl)-2-oxoacetic acid
• 1H-Azepine-1-aceticacid, hexahydro-a-oxo-
• Azepan-1-yl(oxo)acetic acid
• 886505-59-5
• 2-(azepan-1-yl)-2-oxoaceticacid
• AKOS005172232
• DTXSID00428366
• FT-0679590
• azepan-1-yl(oxo)aceticacid
• 2-(Azepan-1-yl);-2-oxoacetic acid
• MFCD06740189
• LS-03108
• 1-azepanyl(oxo)acetic acid
• A861585
• Azepan-1-yl-oxo-acetic acid
• ALBB-009517
• 1H-azepine-1-acetic acid, hexahydro-alpha-oxo-
• STK499899
• Azepan-1-yl(oxo)acetic Acid

• MDL： MFCD06740189
• Inchi： 1S/C8H13NO3/c10-7(8(11)12)9-5-3-1-2-4-6-9/h1-6H2,(H,11,12)
• InChI Key： WMSWJANKPKLGLT-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N1CCCCCC1

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.212
• Melting Point: Not available
• Boiling Point: 310.4°C at 760 mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.507
• PSA: 57.61000
• LogP: 0.41150
• Vapor Pressure: Not available

Azepan-1-yl(oxo)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)